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Compound of Interest

Compound Name: Linalool oxide

Cat. No.: B073778 Get Quote

Physical Properties of Linalool Oxide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of linalool
oxide, specifically its boiling point and solubility. The information is compiled from various

scientific sources and is intended to be a valuable resource for laboratory and development

work.

Data Presentation
The following tables summarize the key quantitative data for the physical properties of linalool
oxide. It is important to note that "linalool oxide" can refer to a mixture of isomers, primarily

the furanoid and pyranoid forms, each with cis and trans configurations. The properties can

vary slightly between these isomers.

Table 1: Boiling Point of Linalool Oxide
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Isomer/Mixture Boiling Point (°C) Pressure (mm Hg) Source

Linalool Oxide

(unspecified)
188.00 760

The Good Scents

Company[1]

Linalool Oxide

(unspecified)
193.00 - 194.00 760 PubChem[2]

cis-Linalool Oxide 188.00 - 192.00 760 PubChem[3]

Linalool Oxide

(unspecified)
188 760 ScenTree[4]

Linalool Oxide

(pyranoid)
223.00 - 224.00 760 PubChem[5]

Linalool Oxide

(furanoid)
193.00 - 194.00 760

The Good Scents

Company[6]

Linalool Oxide

(furanoid)
53.00 - 53.50 3.5

The Good Scents

Company[6]

Table 2: Solubility of Linalool Oxide
Solvent Solubility Temperature (°C) Source

Water 1669 mg/L 25
The Good Scents

Company[1]

Water
Practically insoluble to

insoluble
Not Specified PubChem[5]

Alcohol Soluble Not Specified
The Good Scents

Company[1]

Organic Solvents Soluble Not Specified CymitQuimica[7]

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate determination of physical

properties. The following protocols are based on internationally recognized standards, such as

the OECD Guidelines for the Testing of Chemicals.
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Determination of Boiling Point (Based on OECD
Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure. Several methods are available for this determination.

1. Ebulliometer Method:

Principle: This method involves measuring the boiling point of the liquid in an ebulliometer by

heating it to a steady boil and measuring the temperature of the vapor-liquid equilibrium.

Apparatus: A glass apparatus (ebulliometer) equipped with a heating element, a condenser,

and a calibrated temperature measuring device (e.g., a platinum resistance thermometer).

Procedure:

Place a precise volume of the linalool oxide sample into the ebulliometer.

Heat the sample to its boiling point.

Allow the system to reach thermal equilibrium, indicated by a constant temperature

reading.

Record the temperature as the boiling point.

Record the ambient atmospheric pressure.

2. Distillation Method:

Principle: This method determines the boiling range of a substance by distillation.

Apparatus: Standard distillation glassware including a distillation flask, condenser, receiving

flask, and a calibrated thermometer.

Procedure:

Place a known volume of linalool oxide and a few boiling chips into the distillation flask.
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Assemble the distillation apparatus. The thermometer bulb should be positioned so that

the top of the bulb is level with the bottom of the side-arm of the flask.

Heat the flask gently.

Record the temperature at which the first drop of distillate falls from the condenser and the

temperature when the last of the liquid has evaporated. This range is the boiling range.

For a pure substance, this range should be narrow.

Determination of Water Solubility (Based on OECD
Guideline 105)
1. Flask Method:

Principle: A given amount of the substance is agitated in water at a constant temperature

until saturation is reached. The concentration of the substance in the aqueous solution is

then determined.

Apparatus: Constant temperature water bath, flasks with stoppers, analytical balance, and a

suitable analytical instrument for concentration measurement (e.g., GC-MS, HPLC).

Procedure:

Add an excess amount of linalool oxide to a known volume of deionized water in a flask.

Place the flask in a constant temperature bath (e.g., 25°C) and agitate for a sufficient

period to reach equilibrium (e.g., 24-48 hours).

After equilibrium, allow the mixture to stand to let undissolved material separate.

Carefully take an aliquot of the clear aqueous phase.

Determine the concentration of linalool oxide in the aliquot using a validated analytical

method.

2. Column Elution Method:
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Principle: A column is packed with an inert support material coated with the test substance.

Water is passed through the column, and the concentration of the substance in the eluate is

measured.

Apparatus: A column with a temperature jacket, a pump for delivering water at a constant

flow rate, and an analytical instrument.

Procedure:

Coat an inert support material (e.g., glass beads, silica gel) with an excess of linalool
oxide.

Pack the coated material into the column.

Pump deionized water through the column at a slow, constant flow rate.

Collect fractions of the eluate.

Analyze the concentration of linalool oxide in the fractions until a plateau is reached,

which represents the water solubility.

Mandatory Visualization
The biosynthesis of linalool oxide from its precursor, linalool, is a key chemical transformation

occurring in many plants. This process can be initiated by enzymatic epoxidation followed by

intramolecular cyclization.

Linalool Enzymatic Epoxidation
(e.g., P450 monooxygenase)

6,7-Epoxylinalool
(Intermediate)

Intramolecular
Cyclization

Furanoid Linalool Oxides
(cis and trans)

Pyranoid Linalool Oxides
(cis and trans)
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Click to download full resolution via product page

Biosynthesis of Linalool Oxide from Linalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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